Cas no 866039-71-6 (N-(2-cyano-4,5-dimethoxyphenyl)morpholine-4-carbothioamide)

• Product Name: N-(2-cyano-4,5-dimethoxyphenyl)morpholine-4-carbothioamide
• CAS No: 866039-71-6
• CID: 4662443
• Update Time: 2025-05-27

N-(2-cyano-4,5-dimethoxyphenyl)morpholine-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyano-4,5-dimethoxyphenyl)morpholine-4-carbothioamide

Additional information on N-(2-cyano-4,5-dimethoxyphenyl)morpholine-4-carbothioamide

Recent Advances in the Study of N-(2-cyano-4,5-dimethoxyphenyl)morpholine-4-carbothioamide (CAS: 866039-71-6)

The compound N-(2-cyano-4,5-dimethoxyphenyl)morpholine-4-carbothioamide (CAS: 866039-71-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of N-(2-cyano-4,5-dimethoxyphenyl)morpholine-4-carbothioamide as a promising scaffold for the development of novel kinase inhibitors. The compound's structural motif, featuring a cyano group, dimethoxy phenyl ring, and a morpholine carbothioamide moiety, has been shown to interact with key residues in the ATP-binding pocket of various kinases. This interaction has been validated through X-ray crystallography and molecular docking studies, providing a solid foundation for further optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific signaling pathways associated with cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of N-(2-cyano-4,5-dimethoxyphenyl)morpholine-4-carbothioamide exhibited potent inhibitory activity against PI3Kα and mTOR, with IC50 values in the low nanomolar range. These findings suggest that the compound could serve as a lead structure for the development of targeted therapies for PI3K/mTOR-driven malignancies.

Furthermore, the compound's pharmacokinetic properties have been investigated in preclinical models. A recent pharmacokinetic profiling study revealed favorable oral bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges such as off-target effects and potential toxicity profiles remain to be addressed in future studies.

In conclusion, N-(2-cyano-4,5-dimethoxyphenyl)morpholine-4-carbothioamide represents a promising chemical entity with significant potential in drug discovery. Ongoing research is expected to further elucidate its mechanism of action and optimize its therapeutic index, paving the way for clinical translation.